Cas no 2172122-54-0 (3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid)

• Product Name: 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid
• CAS No: 2172122-54-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6213792
• PubChem ID: 165811493
• Update Time: 2025-06-13

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid
• EN300-1500403
• 2172122-54-0
• 3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]butanoic acid

• Inchi： 1S/C26H30N2O5/c1-25(2,23(31)27-26(3,14-22(29)30)16-12-13-16)28-24(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DYJRBLLYIIYLHK-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CC1)NC(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid

Introduction to 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic Acid (CAS No. 2172122-54-0)

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2172122-54-0, represents a unique molecular structure that combines several functional groups, making it a promising candidate for various biological and chemical applications. The presence of a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amide linkage in its structure contributes to its diverse chemical properties and potential biological activities.

The compound's structure is characterized by a backbone that includes a butanoic acid chain, which is modified at the third carbon position by both an amino group and a cyclopropyl substituent. The amino group is further functionalized with an Fmoc group, which is commonly used in peptide synthesis and pharmaceutical research as a protecting group for amino functions. This protection allows for selective modification of the amino group during synthetic processes, making the compound valuable in the development of peptide-based drugs.

The Fmoc group is attached to the amino group through a methoxycarbonyl bridge, which enhances the stability of the compound during storage and handling. Additionally, the presence of a methyl group at the second carbon position of the butanoic acid chain adds another layer of structural complexity, influencing the compound's solubility, reactivity, and potential biological interactions. These structural features make 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid a versatile molecule with potential applications in drug discovery and synthetic chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The unique structural features of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid make it an attractive candidate for further investigation in this regard. Specifically, the combination of a cyclopropyl group and an amide linkage has been observed to influence enzyme activity and binding affinity in several pharmacological contexts. For instance, cyclopropyl-containing compounds have shown promise in inhibiting certain enzymes by mimicking natural substrates or by inducing conformational changes in the enzyme active site.

The Fmoc-modified amino group provides an additional avenue for functionalization, allowing researchers to attach various pharmacophores or bioactive molecules through subsequent chemical reactions. This flexibility makes the compound useful in library synthesis efforts aimed at identifying novel lead compounds for drug development. Furthermore, the butanoic acid moiety can serve as a scaffold for further derivatization, enabling the creation of analogs with tailored properties.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid contribute to this diversity by introducing unique structural motifs that may not be present in existing drug candidates. This structural novelty can lead to improved pharmacological profiles, including enhanced efficacy, reduced toxicity, and increased target specificity. As such, compounds with similar structures are being actively explored by pharmaceutical companies and academic research groups.

The synthesis of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the cyclopropyl group, the installation of the Fmoc protecting group on the amino function, and the formation of the amide linkage. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the structure of this compound. NMR spectroscopy provides detailed information about the atomic environment within the molecule, allowing researchers to confirm its structure and identify any impurities or degradation products. Mass spectrometry offers complementary information about the molecular weight and fragmentation patterns of the compound, further supporting its structural elucidation.

In conclusion, 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid (CAS No. 2172122-54-0) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug discovery efforts aimed at modulating biological pathways associated with various diseases. The ongoing exploration of its synthetic pathways and biological activities underscores its importance as a candidate for further investigation in both academic and industrial settings.